Cas no 1804695-59-7 (4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride)

• Product Name: 4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride
• CAS No: 1804695-59-7
• MF: C₈H₂ClF₂N₃O₃
• MW: 261.569587230682
• CID: 4806971
• Update Time: 2025-06-08

4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride

• Inchi： 1S/C8H2ClF2N3O3/c9-7(15)6-5(8(10)11)3(2-12)1-4(13-6)14(16)17/h1,8H
• InChI Key： ZYPHHBUDMHSNIT-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(F)F)=C(C#N)C=C([N+](=O)[O-])N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 2.2
• Topological Polar Surface Area: 99.6

Additional information on 4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride

Comprehensive Overview of 4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride (CAS No. 1804695-59-7)

4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride (CAS No. 1804695-59-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique nitro and cyano functional groups, serves as a critical intermediate in the synthesis of advanced heterocyclic compounds. Its molecular structure, featuring a difluoromethyl group, enhances its reactivity and makes it a valuable building block for designing novel bioactive molecules.

In recent years, the demand for 4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride has surged due to its applications in drug discovery and crop protection. Researchers are particularly interested in its role as a precursor for small-molecule inhibitors targeting enzymes involved in inflammatory diseases and cancer pathways. Additionally, its nitropyridine core is being explored for developing next-generation pesticides with improved efficacy and environmental safety.

The synthesis of CAS 1804695-59-7 involves multi-step organic reactions, including chlorination and nitration, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity. Given its sensitivity to moisture, proper storage conditions—such as anhydrous environments and low temperatures—are essential to maintain its stability.

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In conclusion, 4-Cyano-3-(difluoromethyl)-6-nitropyridine-2-carbonyl chloride (CAS No. 1804695-59-7) represents a cutting-edge chemical entity with broad potential across multiple disciplines. Its molecular design and functional groups offer endless possibilities for researchers aiming to address global challenges in healthcare and agriculture. As scientific advancements continue, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.